4-Methylpentanimidamide
Overview
Description
4-Methylpentanimidamide is a chemical compound with the empirical formula C6H14N2 . It is a solid substance and its molecular weight is 114.19 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The SMILES string for this compound is CC(C)CCC(N)=N . This indicates that the molecule consists of a carbon chain with a methyl group and an imidamide group attached.
Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 114.19 . The empirical formula for this compound is C6H14N2 .
Scientific Research Applications
Extraction and Separation Applications : 4-Methylpentan-2-ol, a related compound to 4-Methylpentanimidamide, has been used for the quantitative extraction of iron(III) from hydrochloric acid solutions. This process includes stripping the iron(III) with water and determining it titrimetrically, indicating its utility in chemical analysis and separation techniques (Gawali & Shinde, 1974).
Chemical Synthesis : In the field of organic chemistry, compounds similar to this compound have been utilized in novel synthetic processes. For instance, methyl N-(tert-butylsulfinyl)-4-chlorobutanimidate and methyl N-(tert-butylsulfinyl)-5-bromopentanimidate have been used for the diastereoselective preparation of carbocycles. These synthons have shown effectiveness in cycloaddition reactions, forming cyclopentane/cyclohexane rings with high stereochemical control, which is significant in developing pharmacologically relevant chemicals (McDaniel et al., 2020).
Catalytic Investigations : In catalysis, the acid-base properties of various oxides have been studied using 4-methylpentan-2-ol. This compound was used in the transformation process to 4-methylpent-1-ene, demonstrating its role in understanding the catalytic behavior of materials like zirconia and ceria in industrial applications (Cutrufello et al., 2002).
Biomarker Research : In the realm of organic geochemistry, sterols and other triterpenoids like 4-methylimidazole (a structurally related compound) have been studied for their source specificity and the evolution of biosynthetic pathways. This research is crucial for understanding the origins of certain biomarkers and their evolution over time, which has implications in paleontology and environmental studies (Volkman, 2005).
Pharmaceutical Synthesis : In pharmaceutical research, the synthesis of complex molecules often involves intermediates related to this compound. A study details an efficient procedure for synthesizing a compound used in pharmaceuticals, showcasing the importance of such chemicals in drug development (Srinivas et al., 2004).
Safety and Hazards
According to the safety information provided by Sigma-Aldrich, 4-Methylpentanimidamide hydrochloride is classified as a combustible solid . It has a hazard classification of Eye Damage 1 . The precautionary statements include P280 (Wear protective gloves/protective clothing/eye protection/face protection) and P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
The primary targets of 4-Methylpentanimidamide are currently unknown. This compound is a unique chemical provided to early discovery researchers
Mode of Action
As a unique chemical, its interaction with its targets and the resulting changes are subjects of ongoing research .
Biochemical Pathways
Given the lack of information on its target and mode of action, it is challenging to summarize the affected pathways and their downstream effects .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of this compound is an area that requires further investigation. Environmental factors can significantly impact the pharmacokinetics and pharmacodynamics of a compound .
Properties
IUPAC Name |
4-methylpentanimidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2/c1-5(2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H3,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPIFMEPSARWTFQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCC(=N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50556507 |
Source
|
| Record name | 4-Methylpentanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50556507 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
857809-03-1 |
Source
|
| Record name | 4-Methylpentanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50556507 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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